3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid

• IUPAC Name: 3-[(3,4-dimethylbenzoyl)carbamothioylamino]-4-methylbenzoic acid
• InChI: InChI=1S/C18H18N2O3S/c1-10-4-6-13(8-12(10)3)16(21)20-18(24)19-15-9-14(17(22)23)7-5-11(15)2/h4-9H,1-3H3,(H,22,23)(H2,19,20,21,24)
• InChI Key: HWILDXYIQPIZMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)C(=O)O)C)C
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid, also known as DABCO TSO or DMTS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell growth and survival. 3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in gene expression and cell differentiation. 3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO has also been found to inhibit the activity of protein kinase C (PKC), which is involved in cell signaling and proliferation.
Biochemical and Physiological Effects:
3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO has been found to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of angiogenesis, and inhibition of cell migration and invasion. 3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO has also been found to modulate the expression of various genes and proteins that are involved in cell growth and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO is its unique structure, which makes it a promising scaffold for the design of new drugs and functional materials. 3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO is also relatively easy to synthesize and has been found to have low toxicity in vitro. However, one of the main limitations of 3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO. One possible direction is the development of new drugs based on the structure of 3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO. Another possible direction is the synthesis of new MOFs and other functional materials using 3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO as a precursor. Additionally, further studies are needed to fully understand the mechanism of action of 3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO and its potential applications in various scientific fields.

Synthesis Methods

3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO is synthesized through a multi-step process that involves the reaction of 3,4-dimethylbenzoyl chloride with thiourea to form 3,4-dimethylbenzoylthiourea. This intermediate is then reacted with 4-methylanthranilic acid to form 3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO.

Scientific Research Applications

3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO has been studied for its potential applications in various scientific fields, including cancer research, drug discovery, and material science. In cancer research, 3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In drug discovery, 3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO has been used as a scaffold for the design of new drugs due to its unique structure and potential pharmacological activity. In material science, 3-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid TSO has been used as a precursor for the synthesis of metal-organic frameworks (MOFs) and other functional materials.